Cas no 883458-59-1 (methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate
• CAS No: 883458-59-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6441795
• PubChem ID: 102175261
• Update Time: 2025-07-19

methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate
• 883458-59-1
• EN300-1817984

• Inchi： 1S/C11H11NO3/c1-15-11(14)6-10(13)9-4-2-8(7-12)3-5-9/h2-5,10,13H,6H2,1H3/t10-/m0/s1
• InChI Key： KRIMTQMTIGCFAB-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.3Ų

Additional information on methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate

Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate (CAS No. 883458-59-1): A Comprehensive Overview

Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate, identified by its CAS number 883458-59-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The structural framework of Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a (3S)-configured hydroxyl group and a 4-cyanophenyl substituent. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation in medicinal chemistry and drug development.

In recent years, the compound has been the subject of extensive research aimed at elucidating its pharmacological properties and exploring its potential as a lead molecule for novel therapeutic agents. The presence of the (3S)-hydroxyl group, in particular, has been highlighted as a key feature that influences its interactions with biological targets, thereby modulating various physiological processes.

One of the most compelling aspects of Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate is its role in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as a precursor in the preparation of more complex derivatives with enhanced pharmacological activity. For instance, modifications to the 4-cyanophenyl moiety have been shown to alter the compound's binding affinity to specific enzymes and receptors, opening up possibilities for targeted drug design.

Recent studies have also explored the metabolic pathways involving Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate, providing insights into how it is processed within biological systems. These investigations have revealed that the compound undergoes enzymatic degradation, yielding metabolites that retain significant biological activity. This finding is particularly relevant for understanding its potential therapeutic effects and for designing derivatives with improved pharmacokinetic profiles.

The compound's interaction with biological targets has been further investigated through computational modeling and experimental studies. These efforts have led to the identification of key binding sites on enzymes and receptors that are modulated by Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate. Such knowledge is crucial for optimizing drug design strategies and for developing molecules with enhanced efficacy and reduced side effects.

Moreover, Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate has shown promise in preclinical studies as a potential therapeutic agent. Initial experiments have demonstrated its ability to modulate inflammatory pathways and to interact with enzymes involved in metabolic disorders. These findings suggest that the compound may have applications in treating conditions such as inflammation-related diseases and metabolic syndromes.

The synthesis of Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate has also been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including stereoselective reactions that preserve the (3S) configuration of the hydroxyl group. These advancements have made it possible to produce sufficient quantities of the compound for both research purposes and potential clinical trials.

Future research directions for Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate include exploring its mechanisms of action in greater detail and investigating its potential interactions with other bioactive molecules. Additionally, studies are planned to evaluate its safety profile and to assess its suitability for translation into clinical applications. These endeavors are expected to contribute significantly to our understanding of this compound's therapeutic potential.

In conclusion, Methyl (3S)-3-(4-cyanophenyl)-3-hydroxypropanoate is a compound with remarkable structural and functional characteristics that make it a valuable asset in chemical and pharmaceutical research. Its unique configuration, coupled with its potential applications in drug development, positions it as a promising candidate for further exploration. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in advancing therapeutic interventions across various disease areas.